Cas no 651043-93-5 (1H-Pyrrole-2,5-dione, 1-[2-(1-cyclohexen-1-yl)ethyl]-3,4-dimethyl-)

• Product Name: 1H-Pyrrole-2,5-dione, 1-[2-(1-cyclohexen-1-yl)ethyl]-3,4-dimethyl-
• CAS No: 651043-93-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 407300
• PubChem ID: 71377143
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione, 1-[2-(1-cyclohexen-1-yl)ethyl]-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[2-(1-cyclohexen-1-yl)ethyl]-3,4-dimethyl-
• 1-[2-(cyclohexen-1-yl)ethyl]-3,4-dimethylpyrrole-2,5-dione
• DTXSID40799800
• 1-[2-(Cyclohex-1-en-1-yl)ethyl]-3,4-dimethyl-1H-pyrrole-2,5-dione
• 651043-93-5

• Inchi： 1S/C14H19NO2/c1-10-11(2)14(17)15(13(10)16)9-8-12-6-4-3-5-7-12/h6H,3-5,7-9H2,1-2H3
• InChI Key： UIJFIJXUWDWRJX-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(N1CCC1=CCCCC1)=O

Computed Properties

• Exact Mass: 233.14167
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38